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Compound of Interest

Compound Name: beta catenin

CAS No.: 146409-33-8

Cat. No.: B1175908

Get Quote

An In-depth Examination of the Core Domains, Their Interactions, and Experimental

Characterization

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the β-catenin protein's structural domains is paramount for deciphering its

multifaceted roles in cell adhesion and signaling, and for developing targeted therapeutics. This

technical guide provides a detailed overview of the N-terminal, Armadillo repeat, and C-terminal

domains of β-catenin, their key interaction partners, and the experimental methodologies used

for their investigation.

The Structural Domains of β-Catenin: An Overview
The β-catenin protein is a multifunctional molecule central to both the maintenance of epithelial

cell layers and the transduction of Wnt signaling.[1][2] Its 781 amino acid structure in humans is

organized into three distinct functional domains: an N-terminal domain (NTD), a central

Armadillo (ARM) repeat domain, and a C-terminal domain (CTD).[2][3]
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N-Terminal Domain (NTD): This intrinsically disordered region is a critical hub for regulating

β-catenin's stability. It houses key phosphorylation sites for kinases such as Casein Kinase 1

(CK1) and Glycogen Synthase Kinase 3β (GSK3β), which mark the protein for ubiquitination

and subsequent proteasomal degradation.[1][4] The NTD also contains a binding site for α-

catenin, a crucial interaction for its role in cell adhesion.[3]

Armadillo (ARM) Repeat Domain: The central and most conserved region of β-catenin is

composed of 12 tandem armadillo repeats, each approximately 42 amino acids long.[1][5]

These repeats fold into a superhelical structure, forming a positively charged groove on its

surface.[1][5] This groove serves as the primary binding interface for a multitude of key

interaction partners, including the tumor suppressor Adenomatous Polyposis Coli (APC), the

transcription factors of the TCF/LEF family, and the cell adhesion molecule E-cadherin.[1]

C-Terminal Domain (CTD): The C-terminal domain is also largely unstructured and functions

as a potent transactivation domain.[6] It is essential for β-catenin's role as a transcriptional

co-activator in the Wnt signaling pathway. The CTD recruits various components of the

transcriptional machinery, including the histone acetyltransferases CBP/p300, to the

promoters of Wnt target genes.[6][7]

Quantitative Analysis of β-Catenin Domain
Interactions
The function of β-catenin is dictated by its dynamic interactions with a host of other proteins.

The binding affinities of these interactions are critical determinants of signaling outcomes. The

following table summarizes key quantitative data for the binding of various partners to the

distinct domains of β-catenin.
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Interacting Partner β-Catenin Domain
Binding Affinity
(Kd)

Experimental
Method

APC (15aa repeats) ARM (repeats 5-9) 0.1 - 1 µM Not specified

TCF4 ARM 16 nM
Isothermal Titration

Calorimetry (ITC)

BCL9 ARM (repeat 1) 0.97 µM
Fluorescence

Polarization Assay

hsBCL9CT-24

(inhibitor)
ARM 4.21 nM

Homogeneous Time-

Resolved

Fluorescence (HTRF)

TAZ1 (of CBP/p300) CTD

14 ± 4.4 nM (Site 1),

0.65 ± 0.22 µM (Site

2)

Isothermal Titration

Calorimetry (ITC)

TAZ1 (of CBP/p300) CTD (TAD2) 0.38 ± 0.02 µM
Isothermal Titration

Calorimetry (ITC)

Signaling Pathways and Experimental Workflows
The intricate regulation of β-catenin is best understood through the visualization of its signaling

pathways and the experimental workflows used to study them.

The Canonical Wnt/β-Catenin Signaling Pathway
The Wnt/β-catenin pathway is a crucial signaling cascade that regulates gene expression. In

the absence of a Wnt signal, cytoplasmic β-catenin is targeted for degradation by a "destruction

complex." Upon Wnt stimulation, this complex is inactivated, leading to the stabilization and

nuclear translocation of β-catenin, where it activates target gene transcription.
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Caption: The canonical Wnt/β-catenin signaling pathway.

Experimental Workflow: Co-Immunoprecipitation (Co-IP)
Co-IP is a powerful technique to identify protein-protein interactions. This workflow outlines the

key steps for investigating the interaction between β-catenin and a putative binding partner.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1175908/docs?utm_src=pdf-body-img#the-structural-architecture-of-catenin-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cell Culture

Cell Lysis
(Non-denaturing buffer)

Pre-clearing Lysate
(with control IgG and beads)

Immunoprecipitation
(Incubate with anti-β-catenin Ab)

Capture Immune Complex
(Protein A/G beads)

Washing
(Remove non-specific binding)

Elution of Proteins

Analysis
(Western Blot)

End: Identify interacting protein

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1175908/docs?utm_src=pdf-body-img#the-structural-architecture-of-catenin-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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